4-AMINO-N-{4-[(1E)-2-(2,4-DICHLOROPHENYL)ETHENYL]PYRIMIDIN-2-YL}BENZENE-1-SULFONAMIDE

• IUPAC Name: 4-amino-N-[4-[(E)-2-(2,4-dichlorophenyl)ethenyl]pyrimidin-2-yl]benzenesulfonamide
• InChI: InChI=1S/C18H14Cl2N4O2S/c19-13-3-1-12(17(20)11-13)2-6-15-9-10-22-18(23-15)24-27(25,26)16-7-4-14(21)5-8-16/h1-11H,21H2,(H,22,23,24)/b6-2+
• InChI Key: QXZFOHNXEWEZHY-QHHAFSJGSA-N
• Canonical SMILES: C1=CC(=CC=C1N)S(=O)(=O)NC2=NC=CC(=N2)C=CC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=CC(=CC=C1N)S(=O)(=O)NC2=NC=CC(=N2)/C=C/C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N4O2S
• Molecular Weight: 421.3 g/mol

Description

4-AMINO-N-{4-[(1E)-2-(2,4-DICHLOROPHENYL)ETHENYL]PYRIMIDIN-2-YL}BENZENE-1-SULFONAMIDE is a complex organic compound that belongs to the class of sulfonamides. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antifungal, and antiviral properties . This compound is of particular interest due to its unique structure, which combines a sulfonamide group with a pyrimidine ring and a dichlorophenyl group.

Preparation Methods

One common synthetic route involves the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction is known for its mild conditions and high functional group tolerance, making it suitable for the synthesis of complex organic molecules.

Chemical Reactions Analysis

4-AMINO-N-{4-[(1E)-2-(2,4-DICHLOROPHENYL)ETHENYL]PYRIMIDIN-2-YL}BENZENE-1-SULFONAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonamide group. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines.

Scientific Research Applications

This compound has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s antibacterial properties make it useful in studying bacterial resistance mechanisms.

Medicine: It has potential therapeutic applications, particularly in the development of new antibiotics.

Industry: The compound is used in the production of dyes and pigments due to its stable chemical structure.

Mechanism of Action

The mechanism of action of 4-AMINO-N-{4-[(1E)-2-(2,4-DICHLOROPHENYL)ETHENYL]PYRIMIDIN-2-YL}BENZENE-1-SULFONAMIDE involves the inhibition of bacterial enzymes. The sulfonamide group mimics the structure of para-aminobenzoic acid